Cas no 22162-15-8 ((2-Methyl-4-nitrophenyl)methanol)

(2-Methyl-4-nitrophenyl)methanol structure
22162-15-8 structure
Product Name:(2-Methyl-4-nitrophenyl)methanol
CAS No:22162-15-8
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD12755934
CID:250500
PubChem ID:21345674
Update Time:2025-04-19

(2-Methyl-4-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,2-methyl-4-nitro-
    • (2-methyl-4-nitro-phenyl)methanol
    • 2-methyl-4-nitroBenzenemethanol
    • (2-Methyl-4-nitrophenyl)Methanol
    • 2-Methyl-4-nitrobenzyl alcohol
    • Benzylalcohol, 2-methyl-4-nitro-
    • BENZENEMETHANOL, 2-METHYL-4-NITRO-
    • PXSWIWNWHAUARP-UHFFFAOYSA-N
    • (2-Methyl-4-nitro-phenyl)-methanol
    • AB65921
    • AK199017
    • AB0097806
    • MFCD12755934
    • SCHEMBL695751
    • EN300-7832790
    • DTXSID20612649
    • FT-0715870
    • 22162-15-8
    • Benzenemethanol, 2-methyl-4-nitro-
    • CS-0044977
    • SY058086
    • AKOS026674167
    • XAA16215
    • AS-43971
    • DA-25875
    • (2-Methyl-4-nitrophenyl)methanol
    • MDL： MFCD12755934
    • Inchi： 1S/C8H9NO3/c1-6-4-8(9(11)12)3-2-7(6)5-10/h2-4,10H,5H2,1H3
    • InChI Key： PXSWIWNWHAUARP-UHFFFAOYSA-N
    • SMILES： OCC1C=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 167.05827
  • Monoisotopic Mass: 167.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 66

Experimental Properties

  • Density: 1.272
  • PSA: 63.37

(2-Methyl-4-nitrophenyl)methanol Pricemore >>

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(2-Methyl-4-nitrophenyl)methanol Suppliers

Amadis Chemical Company Limited
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(CAS:22162-15-8)(2-Methyl-4-nitrophenyl)methanol
Order Number:A939903
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:31
Price ($):182.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:22162-15-8)(2-Methyl-4-nitrophenyl)methanol
A939903
Purity:99%
Quantity:5g
Price ($):182.0
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